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Compound of Interest

1-Methoxy-2-methyl-1-propene-1-
Compound Name: |
o

Cat. No.: B065155

Disclaimer: Safety information for the specific chemical "1-Methoxy-2-methyl-1-propene-1-ol"
is not readily available in the public domain. The following data and protocols are for 1-
Methoxy-2-propanol (also known as Propylene glycol monomethyl ether or PGME), a similarly
named and more common industrial solvent. Researchers and professionals should treat this
information as a guideline and conduct a thorough risk assessment for the specific compound
they are handling.

Introduction

1-Methoxy-2-propanol is a colorless liquid with a mild, ethereal odor.[1] It is widely used as a
solvent in various industrial and laboratory applications.[2] Due to its flammable nature and
potential health hazards, strict safety precautions must be observed during its handling,
storage, and disposal.

Hazard Identification
2.1. Physical Hazards:
o Flammabile liquid and vapor.[2][3][4]

e Vapors are heavier than air and may travel to a source of ignition and flash back.[3][5]
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» Vapors may form explosive mixtures with air, especially in confined spaces or at elevated
temperatures.[3][4][5]

2.2. Health Hazards:

May cause drowsiness or dizziness.[2]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6][7]

Prolonged or repeated skin contact can cause defatting, leading to dryness, cracking, and
irritation.[7]

Ingestion may lead to gastrointestinal irritation and central nervous system depression.[7]

Quantitative Safety Data
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Property Value Source
CAS Number 107-98-2 [2]
Molecular Formula C4H1002 [8]
Molecular Weight 90.12 g/mol [8]
Appearance Clear, colorless liquid [1107]
Odor Mild, ethereal [1]
Boiling Point 118 - 119 °C (244 - 246 °F) [3]
Flash Point ~33°C (89-91.4°F) [71[9]
Density 0.916 g/cm3 at 25 °C (77 °F) [3]
Vapor Density >1 (Air=1) 9]
Explosive Limits 1.6 - 13.8 % by volume in air

LD50 (Oral, Rat) > 5,000 mg/kg [10]
LD50 (Dermal, Rabbit) 13,000 mg/kg

LC50 (Inhalation, Rat) > 10,800 mg/m3 [10]

Experimental Protocols

4.1. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][11]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber, neoprene)

to prevent skin exposure.[5][7]

» Skin and Body Protection: Wear flame-retardant antistatic protective clothing.[3] A lab coat is
mandatory. Ensure safety showers and eyewash stations are readily accessible.[5][7]

o Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[3][5] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN
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149 approved respirator.[5][11]
4.2. Safe Handling and Storage:
e Handling:
o Work in a well-ventilated area or under a chemical fume hood.[3]
o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3]
o Use only non-sparking tools and explosion-proof equipment.[5][11]
o Ground and bond containers and receiving equipment to prevent static discharge.[2][5]
o Avoid breathing vapors or mist.[2]
o Avoid contact with skin, eyes, and clothing.[5]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

o Keep away from incompatible substances such as strong acids, bases, and oxidizing
agents.[2]

o Store in a flammables-designated area.[7]
4.3. First-Aid Measures:

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, call a POISON CENTER or doctor.[5]

« Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.[3] If skin irritation persists, seek medical attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6] Seek immediate medical attention.[5][7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0693106&productDescription=1-METHOXY-2-METHL-1-TRI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sial/484407
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/484407
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0693106&productDescription=1-METHOXY-2-METHL-1-TRI+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/484407
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://pim-resources.coleparmer.com/sds/92566.pdf
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sial/484407
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://www.chemicalbook.com/msds/1-methoxy-2-methyl-2-propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/92566.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[7]

4.4. Spill and Leak Procedures:

Eliminate all ignition sources from the immediate area.[9]

e Evacuate personnel to a safe area.

o Ensure adequate ventilation.

o Wear appropriate PPE as described in section 4.1.

» Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).[2][7]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[9]

e Do not let the product enter drains.[3]
4.5. Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations. This should be done at an approved waste disposal plant.[5]

Mandatory Visualization
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Caption: Experimental workflow for handling 1-Methoxy-2-propanol.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b065155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Emergency Occurs

(Spill or Exposure)

@ Personnel Exposure

Assess Spill Size
& Evacuate Area

Remove from

Contaminated Area

f safe to do so

Administer First Aid
(as per SDS)

Contain with
Inert Material

Collect Waste in

Sealed Container Seek Medical Attention

Decontaminate Area

Click to download full resolution via product page

Caption: Decision-making process for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Handling 1-
Methoxy-2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065155#safety-precautions-for-handling-1-methoxy-
2-methyl-1-propene-1-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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